Cas no 325168-00-1 (4-(2,6-Dimethylmorpholino)aniline)

4-(2,6-Dimethylmorpholino)aniline is a versatile organic compound featuring an aniline core substituted with a 2,6-dimethylmorpholine moiety. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical synthesis and fine chemical applications. The dimethylmorpholine group enhances solubility in organic solvents while maintaining stability under various reaction conditions. Its electron-rich aromatic amine functionality allows for selective derivatization, such as diazotization or condensation reactions, enabling the synthesis of complex heterocycles or functionalized aromatic systems. The compound's rigid morpholine ring contributes to controlled stereochemistry in downstream products. It is particularly useful in developing bioactive molecules, including potential drug candidates, due to its balanced lipophilicity and hydrogen-bonding capacity.
4-(2,6-Dimethylmorpholino)aniline structure
325168-00-1 structure
Product Name:4-(2,6-Dimethylmorpholino)aniline
CAS No:325168-00-1
MF:C12H18N2O
MW:206.284122943878
CID:1060441
PubChem ID:2794566
Update Time:2025-07-02

4-(2,6-Dimethylmorpholino)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(2,6-Dimethylmorpholino)aniline
    • [4-(2,6-Dimethylmorpholin-4-yl)phenyl]amine
    • AKOS000128105
    • 4-(2,6-dimethylmorpholin-4-yl)aniline
    • 218930-10-0
    • AKOS016340134
    • DTXSID20383221
    • 4-(2,6-Dimethyl-morpholin-4-yl)-phenylamine
    • MFCD00051574
    • ALBB-027906
    • EN300-60303
    • DB-094392
    • 9W-0242
    • CS-0226711
    • 4-(2,6-DIMETHYLMORPHOLINO)ANILINE, TECH
    • SCHEMBL2090418
    • 325168-00-1
    • 4-(2,6-dimethyl-4-morpholinyl)aniline
    • HMS1703C03
    • SMOGUURTGJUNNJ-UHFFFAOYSA-N
    • Oprea1_529946
    • 4-(2,6-Dimethyl-4-morpholinyl)benzenamine
    • J-513272
    • 4-(2,6-DIMETHYLMORPHOLINO)ANILINE,TECH
    • DB-304902
    • G31061
    • Inchi: 1S/C12H18N2O/c1-9-7-14(8-10(2)15-9)12-5-3-11(13)4-6-12/h3-6,9-10H,7-8,13H2,1-2H3
    • InChI Key: SMOGUURTGJUNNJ-UHFFFAOYSA-N
    • SMILES: O1C(C)CN(C2C=CC(=CC=2)N)CC1C

Computed Properties

  • Exact Mass: 206.141913202g/mol
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • Melting Point: 60-63°C

4-(2,6-Dimethylmorpholino)aniline Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(2,6-Dimethylmorpholino)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D474740-250mg
4-(2,6-Dimethylmorpholino)aniline
325168-00-1
250mg
$201.00 2023-05-18
TRC
D474740-2.5g
4-(2,6-Dimethylmorpholino)aniline
325168-00-1
2.5g
$ 1200.00 2023-09-07
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